Cas no 2649066-00-0 (2-(4-fluorophenyl)-5-(1-isocyanatocyclopropyl)furan)

• Product Name: 2-(4-fluorophenyl)-5-(1-isocyanatocyclopropyl)furan
• CAS No: 2649066-00-0
• MF: C₁₄H₁₀FNO₂
• MW: 243.233107089996
• CID: 6274551
• PubChem ID: 165614335
• Update Time: 2025-05-24

2-(4-fluorophenyl)-5-(1-isocyanatocyclopropyl)furan Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)-5-(1-isocyanatocyclopropyl)furan
• 2649066-00-0
• EN300-1749874

• Inchi： 1S/C14H10FNO2/c15-11-3-1-10(2-4-11)12-5-6-13(18-12)14(7-8-14)16-9-17/h1-6H,7-8H2
• InChI Key： KKHUXMWIFNZSSE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CC=C(C2(CC2)N=C=O)O1

Computed Properties

• Exact Mass: 243.06955672g/mol
• Monoisotopic Mass: 243.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 42.6Ų

Additional information on 2-(4-fluorophenyl)-5-(1-isocyanatocyclopropyl)furan

2-(4-Fluorophenyl)-5-(1-isocyanatocyclopropyl)furan: A Comprehensive Overview

2-(4-Fluorophenyl)-5-(1-isocyanatocyclopropyl)furan (CAS No. 2649066-00-0) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features, has emerged as a promising candidate for various applications, particularly in drug discovery and advanced material synthesis. In this article, we delve into the properties, synthesis, and potential applications of this compound, while incorporating the latest research findings to provide a comprehensive understanding.

The molecular structure of 2-(4-fluorophenyl)-5-(1-isocyanatocyclopropyl)furan is notable for its combination of a furan ring, a fluorophenyl group, and an isocyanato-substituted cyclopropane moiety. The furan ring serves as a versatile scaffold, enabling various chemical modifications and interactions. The fluorophenyl group introduces electronic effects that can modulate the compound's reactivity and bioavailability. Meanwhile, the isocyanato cyclopropane moiety adds mechanical strength and unique bonding capabilities, making this compound highly versatile in different chemical environments.

Recent studies have highlighted the importance of isocyanato cyclopropane derivatives in the development of advanced materials. For instance, researchers have demonstrated that these compounds can be used as precursors for high-performance polymers due to their ability to form strong covalent bonds under mild conditions. This property makes them ideal for applications in adhesives, coatings, and composite materials. Furthermore, the incorporation of the fluorophenyl group enhances the thermal stability and chemical resistance of the resulting materials, making them suitable for use in harsh environments.

In the realm of medicinal chemistry, 2-(4-fluorophenyl)-5-(1-isocyanatocyclopropyl)furan has shown potential as a lead compound for drug development. The furan ring is known to exhibit significant biological activity, particularly in anti-inflammatory and antitumor contexts. Recent research has focused on modifying the substituents on the furan ring to optimize pharmacokinetic properties such as bioavailability and half-life. The introduction of the isocyanato cyclopropane moiety has been shown to improve drug delivery efficiency by enhancing solubility and reducing metabolic degradation.

The synthesis of 2-(4-fluorophenyl)-5-(1-isocyanatocyclopropyl)furan involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the furan ring via cyclization reactions and the subsequent attachment of substituents through nucleophilic aromatic substitution or coupling reactions. Researchers have recently explored the use of transition metal catalysts to improve reaction efficiency and yield, making this synthesis more scalable for industrial applications.

One of the most exciting developments involving this compound is its application in nanotechnology. Studies have shown that isocyanato cyclopropane derivatives can be used to create self-healing materials by incorporating them into polymer networks that can reform broken bonds under specific conditions. This property opens up new possibilities in creating durable and sustainable materials for industries such as automotive manufacturing and electronics.

In conclusion, 2-(4-fluorophenyl)-5-(1-isocyanatocyclopropyl)furan (CAS No. 2649066-00-0) represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique structural features and versatile chemical properties make it an invaluable tool in both academic research and industrial innovation. As ongoing research continues to uncover new potential uses for this compound, its role in shaping future technologies is expected to grow significantly.